Cas no 59782-63-7 (1-Decanone, 1-(4-methyl-5-tridecyl-2-thienyl)-)
59782-63-7 structure
Product Name:1-Decanone, 1-(4-methyl-5-tridecyl-2-thienyl)-
CAS No:59782-63-7
MF:C28H50OS
MW:434.761007785797
CID:950676
PubChem ID:629474
Update Time:2025-04-19
1-Decanone, 1-(4-methyl-5-tridecyl-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Decanone, 1-(4-methyl-5-tridecyl-2-thienyl)-
- 59782-63-7
- 1-(4-Methyl-5-tridecyl-2-thienyl)-1-decanone #
- ZPVGGMUHWJKJKW-UHFFFAOYSA-N
- DB-322836
-
- Inchi: 1S/C28H50OS/c1-4-6-8-10-12-13-14-15-17-19-21-23-27-25(3)24-28(30-27)26(29)22-20-18-16-11-9-7-5-2/h24H,4-23H2,1-3H3
- InChI Key: ZPVGGMUHWJKJKW-UHFFFAOYSA-N
- SMILES: S1C(=CC(C)=C1CCCCCCCCCCCCC)C(CCCCCCCCC)=O
Computed Properties
- Exact Mass: 434.35823739g/mol
- Monoisotopic Mass: 434.35823739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 21
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.7
- Topological Polar Surface Area: 45.3Ų
1-Decanone, 1-(4-methyl-5-tridecyl-2-thienyl)- Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
59782-63-7 (1-Decanone, 1-(4-methyl-5-tridecyl-2-thienyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk